Cas no 1805273-16-8 (4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1805273-16-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917041
• Update Time: 2025-06-08

4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-3-1-2(10)5(12)4(11-3)6(8)9/h1,6,12H,(H2,10,11)
• InChI Key： KBWIIMULSLINEZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine

Introduction to 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805273-16-8)

4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine, a compound with the CAS number 1805273-16-8, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyridine derivatives and is characterized by its distinctive functional groups, including an amino group, a difluoromethyl group, a fluoro substituent, and a hydroxyl group. These features contribute to its unique chemical properties and biological activities.

The structure of 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine can be represented as follows:

C7H6F3N2O. The presence of the difluoromethyl group and the fluoro substituent imparts significant electronic effects, which can influence the compound's reactivity and stability. The amino and hydroxyl groups provide additional functional handles for further chemical modifications, making this compound a valuable starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes it a potential candidate for the development of targeted cancer treatments.

Beyond its role as an enzyme inhibitor, 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This dual functionality—targeting both kinases and inflammatory pathways—makes it a versatile candidate for drug development.

The synthesis of 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 2-difluoromethylpyridine with appropriate reagents to introduce the amino, fluoro, and hydroxyl groups. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to enhance the efficiency of these processes. These advancements have not only improved the scalability of production but also reduced environmental impact by minimizing waste generation.

In addition to its therapeutic applications, 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has also found use in analytical chemistry as a reference standard for the quantification of related compounds. Its well-defined structure and stable properties make it an ideal candidate for calibration purposes in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. This application is particularly important in quality control processes for pharmaceuticals and other chemical products.

The safety profile of 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, 4-Amino-2-(difluoromethyl)-6-fluoro-3-hydroxypyridine (CAS No. 1805273-16-8) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing therapeutic options for various diseases.